N-benzyl-2-chloro-N-(2-methoxyethyl)acetamide

• IUPAC Name: N-benzyl-2-chloro-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C12H16ClNO2/c1-16-8-7-14(12(15)9-13)10-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChI Key: BUWPJFVXZNIDLT-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CC=CC=C1)C(=O)CCl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

“N-benzyl-2-chloro-N-(2-methoxyethyl)acetamide” is a chemical compound with the molecular formula C12H16ClNO2 and a molecular weight of 241.72. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H16ClNO2/c1-16-8-7-14 (12 (15)9-13)10-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a predicted melting point of 110.66°C, a predicted boiling point of 363.8°C at 760 mmHg, a predicted density of 1.1 g/cm3, and a predicted refractive index of n20D 1.53.

Scientific Research Applications

Metabolism and Biochemical Interactions

• Acetaminophen Metabolism : High-resolution anion-exchange separation techniques reveal the complexity of acetaminophen metabolism, indicating various metabolites in the human body, including those related to methoxy and glucuronide conjugates. This highlights the intricate metabolic pathways that similar compounds undergo, which could be relevant to understanding the metabolism of N-benzyl-2-chloro-N-(2-methoxyethyl)acetamide (J. Mrochek et al., 1974).

Pharmacokinetic Studies

• Drug Interactions and Toxicity : Research on novel psychoactive substances, including ketamine derivatives, underscores the importance of understanding the interactions and potential toxicity of new compounds. Studies on N-ethyldeschloroketamine offer insights into the clinical implications and forensic analysis necessary for compounds with similar chemical structures (Nadine Theofel et al., 2018).

Therapeutic and Biological Effects

• Antiseizure Medication Characteristics : Lacosamide, a medication with a related chemical structure, showcases the novel pharmacodynamic properties and pharmacokinetic profiles that are essential for the development of new antiseizure medications. Understanding its effectiveness and tolerability as first add-on or conversion monotherapy provides a framework for evaluating the potential therapeutic benefits of similar compounds (S. Casciato et al., 2021).

Molecular Imaging and Radiotracers

• NMDA Receptor Imaging : The development and quantification of novel PET ligands, such as [11C]GMOM, for imaging NMDA receptors in the human brain demonstrate the application of complex acetamides in molecular imaging. This approach aids in the non-invasive study of neurotransmitter systems and receptor distributions, which could be applicable for similar compounds in understanding their role in neurological conditions (Thalia F. van der Doef et al., 2015).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Future Directions

As “N-benzyl-2-chloro-N-(2-methoxyethyl)acetamide” is a biochemical for proteomics research, future directions could involve further exploration of its potential applications in this field.